Cas no 5429-65-2 ( )

• Product Name: &nbsp
• CAS No: 5429-65-2
• MF: C₁₆H₂₃Cl₂N₃
• MW: 328.279921770096
• CID: 940536
• PubChem ID: 24182167
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(6-chloroquinolin-4-yl)-N',N'-diethylpropane-1,3-diamine,hydrochloride
• 5429-65-2
• DTXSID10636551
• N~3~-(6-Chloroquinolin-4-yl)-N~1~,N~1~-diethylpropane-1,3-diamine--hydrogen chloride (1/1)
• NSC-14202
• NSC14202
•  

• Inchi： 1S/C16H22ClN3.ClH/c1-3-20(4-2)11-5-9-18-16-8-10-19-15-7-6-13(17)12-14(15)16;/h6-8,10,12H,3-5,9,11H2,1-2H3,(H,18,19);1H
• InChI Key： FUELPRTVAIDKGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C=CN=2)NCCCN(CC)CC.Cl

Computed Properties

• Exact Mass: 291.15046
• Monoisotopic Mass: 291.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 438°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.609
• PSA: 28.16